Cas no 2171556-25-3 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid)
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid
- EN300-1496660
- 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid
- 2171556-25-3
-
- Inchi: 1S/C26H30N2O6/c1-17-10-12-28(23(14-17)25(30)31)24(29)16-33-13-11-27-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22-23H,10-16H2,1H3,(H,27,32)(H,30,31)
- InChI Key: VEEYPGSVDYQKFW-UHFFFAOYSA-N
- SMILES: OC(C1CC(C)CCN1C(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496660-1.0g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1496660-50mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496660-100mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1496660-250mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1496660-500mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1496660-1000mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1496660-2500mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1496660-5000mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1496660-10000mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-4-methylpiperidine-2-carboxylic acid |
2171556-25-3 | 10000mg |
$14487.0 | 2023-09-28 |
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid
Research Brief on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid (CAS: 2171556-25-3)
The compound 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid (CAS: 2171556-25-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine carboxylic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel bioactive compounds.
Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of peptide-based therapeutics, particularly in enhancing the stability and bioavailability of peptide drugs. The study demonstrated that the Fmoc-protected aminoethoxyacetyl group facilitates efficient coupling reactions, while the methylpiperidine carboxylic acid moiety contributes to improved pharmacokinetic properties.
In addition to its synthetic utility, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid has been investigated for its potential as a scaffold for drug discovery. Researchers have explored its incorporation into peptidomimetics, which mimic the structure and function of natural peptides but exhibit enhanced metabolic stability. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported the successful use of this compound in the design of protease inhibitors, showcasing its versatility in targeting enzyme active sites.
Further advancements in the characterization of this compound have been made possible through advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its purity and structural integrity. These techniques are essential for ensuring the reproducibility of synthetic protocols and the reliability of downstream applications.
The pharmaceutical industry has also recognized the potential of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid in large-scale drug manufacturing. Its compatibility with automated peptide synthesizers and its stability under various reaction conditions make it an attractive candidate for industrial applications. Recent patents filed by leading biotech companies underscore its growing importance in the production of next-generation therapeutics.
In conclusion, the compound 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid (CAS: 2171556-25-3) represents a versatile and valuable tool in chemical biology and drug development. Its unique structural features, synthetic utility, and potential as a drug scaffold highlight its significance in contemporary research. Continued exploration of its applications is expected to yield further breakthroughs in peptide-based therapeutics and beyond.
2171556-25-3 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-4-methylpiperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)